Cas no 63049-13-8 (Cyclobutanone, 2-(1,1-dimethylethyl)-2-methyl-)

• Product Name: Cyclobutanone, 2-(1,1-dimethylethyl)-2-methyl-
• CAS No: 63049-13-8
• MF: C₉H₁₆O
• MW: 140.222743034363
• CID: 427316
• PubChem ID: 12628164
• Update Time: 2025-04-19

Cyclobutanone, 2-(1,1-dimethylethyl)-2-methyl- Chemical and Physical Properties

Names and Identifiers

• Cyclobutanone, 2-(1,1-dimethylethyl)-2-methyl-
• 2-tert-butyl-2-methylcyclobutan-1-one
• 2-(TERT-BUTYL)-2-METHYLCYCLOBUTANONE
• 63049-13-8
• DTXSID60504897

• Inchi： 1S/C9H16O/c1-8(2,3)9(4)6-5-7(9)10/h5-6H2,1-4H3
• InChI Key： RPVKHYZQRSNSGD-UHFFFAOYSA-N
• SMILES： O=C1CCC1(C)C(C)(C)C

Computed Properties

• Exact Mass: 140.12018
• Monoisotopic Mass: 140.120115130g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 164
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• PSA: 17.07